Trimethylol Propane Tribenzoate
Trimethylol Propane Tribenzoate
Brand Name:
Vulcanchem
CAS No.:
54547-34-1
VCID:
VC21261346
InChI:
InChI=1S/C27H26O6/c1-2-27(18-31-24(28)21-12-6-3-7-13-21,19-32-25(29)22-14-8-4-9-15-22)20-33-26(30)23-16-10-5-11-17-23/h3-17H,2,18-20H2,1H3
SMILES:
CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O
Molecular Formula:
C27H26O6
Molecular Weight:
446.5 g/mol
Trimethylol Propane Tribenzoate
CAS No.: 54547-34-1
Cat. No.: VC21261346
Molecular Formula: C27H26O6
Molecular Weight: 446.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 54547-34-1 |
|---|---|
| Molecular Formula | C27H26O6 |
| Molecular Weight | 446.5 g/mol |
| IUPAC Name | 2,2-bis(benzoyloxymethyl)butyl benzoate |
| Standard InChI | InChI=1S/C27H26O6/c1-2-27(18-31-24(28)21-12-6-3-7-13-21,19-32-25(29)22-14-8-4-9-15-22)20-33-26(30)23-16-10-5-11-17-23/h3-17H,2,18-20H2,1H3 |
| Standard InChI Key | OWVAEQAOZDETGQ-UHFFFAOYSA-N |
| SMILES | CCC(CO)(CO)CO.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O.C1=CC=C(C=C1)C(=O)O |
| Canonical SMILES | CCC(COC(=O)C1=CC=CC=C1)(COC(=O)C2=CC=CC=C2)COC(=O)C3=CC=CC=C3 |
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